Cas no 58244-28-3 (Phenylhydroquinone diacetate)

• Product Name: Phenylhydroquinone diacetate
• CAS No: 58244-28-3
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00145106
• CID: 89977
• PubChem ID: 94584
• Update Time: 2025-08-03

Phenylhydroquinone diacetate Chemical and Physical Properties

Names and Identifiers

• Phenylhydroquinone diacetate
• 2,5-DIACETOXYBIPHENYL
• 2,5-Diacetoxydiphenyl
• biphenyl-2,5-diol diacetate
• Biphenyl-2,5-dioldiacetate~2,5-Diacetoxybiphenyl
• Biphenyldiyl-(2.5)-diacetat
• Phenylhydrochinondiacetat
• 5-(acetyloxy)[1,1'-biphenyl]-2-yl acetate
• (4-acetyloxy-3-phenylphenyl) acetate
• [1,1'-Biphenyl]-2,5-diyldiacetate
• [1,1'-Biphenyl]-2,5-diyl diacetate
• (1,1'-Biphenyl)-2,5-diol diacetate
• AKOS005596391
• CS-0326930
• 58244-28-3
• Phenyl hydroquinone diacetate
• AN-829/41003953
• [1,1'-Biphenyl]-2,5-diol, diacetate
• NS00128250
• biphenyl-2,5-diyl diacetate
• DTXSID00877971
• SCHEMBL7160616
• (1,1'-Biphenyl)-2,5-diol, diacetate
• STK680548

• MDL： MFCD00145106
• Inchi： 1S/C16H14O4/c1-11(17)19-14-8-9-16(20-12(2)18)15(10-14)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： DZVDHXPXHBVBNZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1C1C=CC=CC=1)OC(C)=O
• BRN： 2383464

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.2117 (rough estimate)
• Melting Point: 66-71 °C
• Boiling Point: 373.4°C (rough estimate)
• Flash Point: 212.0±27.1 °C
• Refractive Index: 1.5447 (estimate)
• PSA: 52.60000
• LogP: 3.20420
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Phenylhydroquinone diacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：DV4795000
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Phenylhydroquinone diacetate

Phenylhydroquinone diacetate (CAS No. 58244-28-3): A Comprehensive Overview

Phenylhydroquinone diacetate, with the chemical identifier CAS No. 58244-28-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, derived from hydroquinone and phenyl groups, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The diacetate esterification enhances its solubility and stability, making it a valuable candidate for further research and development.

The molecular structure of Phenylhydroquinone diacetate consists of a hydroquinone core substituted with phenyl and acetoxy groups. This configuration imparts distinct reactivity and interaction capabilities with biological molecules, which has been a focal point in recent studies. Researchers have been exploring its role in enzyme inhibition, particularly in the context of oxidative stress and cellular signaling pathways.

Recent advancements in the study of Phenylhydroquinone diacetate have highlighted its potential as an antioxidant agent. Oxidative stress, a hallmark of various pathological conditions, is mitigated by compounds that can scavenge reactive oxygen species (ROS). The presence of both hydroxyl and phenolic groups in Phenylhydroquinone diacetate allows it to participate in redox reactions, effectively neutralizing ROS and protecting cellular components from oxidative damage.

In addition to its antioxidant properties, Phenylhydroquinone diacetate has shown promise in modulating certain enzymatic activities. For instance, studies have indicated that it can inhibit the activity of lipoxygenase, an enzyme involved in the production of pro-inflammatory mediators. By targeting lipoxygenase, this compound may help in reducing inflammation and associated symptoms, making it a candidate for therapeutic applications in inflammatory disorders.

The synthesis of Phenylhydroquinone diacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process, making it more efficient and scalable. This has opened up possibilities for large-scale production and application in pharmaceutical formulations.

From a pharmacological perspective, Phenylhydroquinone diacetate has been investigated for its potential role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative damage and protein aggregation. The antioxidant properties of Phenylhydroquinone diacetate suggest that it could help mitigate these pathological processes by protecting neuronal cells from oxidative stress and promoting protein clearance.

Epidemiological studies have also suggested a correlation between dietary intake of compounds with antioxidant properties and reduced risk of chronic diseases. Phenylhydroquinone diacetate, being a derivative of hydroquinone, may contribute to this protective effect by enhancing cellular defense mechanisms against oxidative damage.

The role of Phenylhydroquinone diacetate in cancer research is another area of active investigation. Preliminary studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. These findings have prompted further research into its potential as an anticancer agent.

The pharmacokinetic profile of Phenylhydroquinone diacetate is also an important consideration for its therapeutic application. Studies have demonstrated that it exhibits good oral bioavailability and moderate tissue distribution upon administration. This suggests that it could be effectively delivered systemically to target various pathological conditions.

In conclusion, Phenylhydroquinone diacetate (CAS No. 58244-28-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural properties enable it to participate in various biochemical pathways, making it a valuable tool for research into antioxidant therapy, enzyme inhibition, neuroprotection, and cancer treatment. As further research continues to uncover its mechanisms of action and therapeutic benefits, Phenylhydroquinone diacetate is poised to play a crucial role in the development of novel therapeutic strategies.